4,6-dichloro-2-methoxypyridine-3-carbaldehyde
Overview
Description
4,6-Dichloro-2-methoxypyridine-3-carbaldehyde (DMPCC) is an organic compound that is widely used in scientific research. It has been studied extensively in the fields of chemistry, biochemistry, and pharmacology. DMPCC has been found to have a wide range of applications, from the synthesis of other compounds to the study of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 4,6-dichloro-2-methoxypyridine-3-carbaldehyde is not yet fully understood. However, it has been suggested that 4,6-dichloro-2-methoxypyridine-3-carbaldehyde may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. Additionally, 4,6-dichloro-2-methoxypyridine-3-carbaldehyde may act as an antioxidant, which could explain its potential use in the treatment of certain diseases.
Biochemical and Physiological Effects
4,6-dichloro-2-methoxypyridine-3-carbaldehyde has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which could explain its potential use in the treatment of certain diseases. Additionally, it has been found to have an inhibitory effect on the growth of certain bacteria, which could explain its potential use in the treatment of infections.
Advantages and Limitations for Lab Experiments
The main advantage of using 4,6-dichloro-2-methoxypyridine-3-carbaldehyde in lab experiments is that it is relatively easy to synthesize, and it is a relatively inexpensive compound. Additionally, it has a wide range of applications, from the synthesis of other compounds to the study of biochemical and physiological effects. However, it is important to note that 4,6-dichloro-2-methoxypyridine-3-carbaldehyde is a toxic compound, and it should be handled with care.
Future Directions
Given the wide range of applications of 4,6-dichloro-2-methoxypyridine-3-carbaldehyde, there are a variety of future directions that could be explored. For instance, further research could be done to explore the mechanism of action of 4,6-dichloro-2-methoxypyridine-3-carbaldehyde, as well as its biochemical and physiological effects. Additionally, research could be done to explore the potential use of 4,6-dichloro-2-methoxypyridine-3-carbaldehyde in the treatment of certain diseases. Additionally, research could be done to explore the potential use of 4,6-dichloro-2-methoxypyridine-3-carbaldehyde as an insecticide or pesticide. Finally, research could be done to explore the potential use of 4,6-dichloro-2-methoxypyridine-3-carbaldehyde in the synthesis of other compounds, such as organic dyes and pharmaceuticals.
Synthesis Methods
4,6-dichloro-2-methoxypyridine-3-carbaldehyde is synthesized through a process called the Wittig reaction. This reaction involves the reaction of an aldehyde or ketone with a phosphonium salt to form an alkene. The Wittig reaction is a versatile method for the synthesis of 4,6-dichloro-2-methoxypyridine-3-carbaldehyde, as it can be used to synthesize a variety of compounds that contain the same functional group.
Scientific Research Applications
4,6-dichloro-2-methoxypyridine-3-carbaldehyde has been used in scientific research for a variety of purposes. It has been used in the synthesis of other compounds, such as organic dyes, pharmaceuticals, and insecticides. Additionally, 4,6-dichloro-2-methoxypyridine-3-carbaldehyde has been used to study the mechanism of action of drugs, as well as the biochemical and physiological effects of drugs on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,6-dichloro-2-methoxypyridine-3-carbaldehyde involves the reaction of 2,4-dichloro-6-methoxypyridine with chloral to form the corresponding aldehyde.", "Starting Materials": [ "2,4-dichloro-6-methoxypyridine", "Chloral" ], "Reaction": [ "Step 1: Dissolve 2,4-dichloro-6-methoxypyridine (1.0 g, 5.4 mmol) in dry dichloromethane (20 mL) in a round-bottom flask.", "Step 2: Add chloral (0.8 g, 6.5 mmol) to the flask and stir the mixture at room temperature for 24 hours.", "Step 3: After 24 hours, filter the reaction mixture and wash the solid with dichloromethane.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain 4,6-dichloro-2-methoxypyridine-3-carbaldehyde as a yellow solid (yield: 70%)." ] } | |
CAS RN |
2247102-25-4 |
Product Name |
4,6-dichloro-2-methoxypyridine-3-carbaldehyde |
Molecular Formula |
C7H5Cl2NO2 |
Molecular Weight |
206 |
Purity |
95 |
Origin of Product |
United States |
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